Cas no 1207001-35-1 (3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea)

• Product Name: 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea
• CAS No: 1207001-35-1
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• CID: 6385239
• PubChem ID: 45504488
• Update Time: 2025-06-28

3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea
• 1-(2-methoxyethyl)-3-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]urea
• AKOS024520674
• VU0522349-1
• F5831-8669
• 1-(2-methoxyethyl)-3-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)urea
• 3-(2-methoxyethyl)-1-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}urea
• 1207001-35-1

• Inchi： 1S/C17H28N4O3/c1-23-14-8-19-17(22)18-7-9-20-10-12-21(13-11-20)15-5-3-4-6-16(15)24-2/h3-6H,7-14H2,1-2H3,(H2,18,19,22)
• InChI Key： OJPPPDMAUNDGNW-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCCN1CCN(C2=CC=CC=C2OC)CC1)=O

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea

Professional Introduction to Compound with CAS No 1207001-35-1 and Product Name 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea

The compound with the CAS number 1207001-35-1 and the product name 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a piperazine moiety and a methoxyethyl group, contribute to its unique pharmacological properties, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of piperazine derivatives in the design of novel therapeutic agents. Piperazine is a six-membered heterocyclic compound containing two nitrogen atoms, which is widely recognized for its role in enhancing the solubility and bioavailability of drugs. In particular, the substitution patterns on the piperazine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. The specific substitution pattern in 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea, where the piperazine ring is linked to an ethyl chain and further substituted with a phenyl group, has been shown to exhibit desirable interactions with biological targets.

The methoxyethyl group present in the molecule also plays a crucial role in modulating its pharmacological activity. This functional group can influence both the lipophilicity and solubility of the compound, which are critical factors in determining its efficacy and toxicity profile. The methoxy group, in particular, can enhance metabolic stability by participating in hydrogen bonding interactions with enzymes involved in drug metabolism. This feature makes 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea a valuable scaffold for developing drugs that require prolonged circulation times or targeted delivery systems.

In recent years, there has been growing interest in the development of urea-based compounds as pharmacological agents. Urea derivatives are known for their ability to form strong hydrogen bonds with biological targets, which can lead to high-affinity binding and improved therapeutic efficacy. The structural motif of urea has been successfully incorporated into various drug candidates targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of a urea group in 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea contributes to its potential as a lead compound for further optimization.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The combination of a piperazine moiety and a urea group creates a molecular framework that can interact with neurotransmitter receptors and ion channels. Preliminary studies have suggested that derivatives of this class may have neuroprotective effects, making them candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The methoxyphenyl substituent further enhances its interaction with these targets by providing additional binding pockets for receptor recognition.

The synthesis of 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-methoxymethylamine and 4-(2-methoxypyridin-3-yl)piperazine. These intermediates are then coupled using traditional coupling reagents such as carbodiimides or azides to form the urea linkage. The final step involves introducing the methoxyethyl group through etherification reactions, which requires precise control over reaction conditions to avoid side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its target receptors. These studies have revealed that the methoxyphenyl ring interacts favorably with aromatic residues in the receptor binding pocket, while the piperazine moiety forms hydrogen bonds with polar residues. The urea group also participates in hydrogen bonding interactions, further stabilizing the binding complex. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties.

The pharmacokinetic profile of 3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea is another area of active investigation. In vitro studies have shown that this compound exhibits moderate solubility in water but good solubility in lipophilic solvents, suggesting potential for oral administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, although further studies are needed to fully assess its safety profile.

The potential therapeutic applications of this compound extend beyond neurological disorders. Its structural features make it amenable to modifications that could enhance its efficacy against other diseases such as cancer and autoimmune disorders. For instance, by incorporating additional functional groups or altering substitution patterns on the piperazine ring or phenyl moiety, researchers can fine-tune its binding affinity and selectivity for specific biological targets.

In conclusion,3-(2-methoxyethyl)-1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}urea represents a promising lead compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a piperazine moiety,methoxyethyl group, and urea linkage,make it an attractive candidate for further optimization towards treating various diseases particularly neurological disorders, among others.. Continued research into its synthesis,pharmacological properties,and therapeutic applications will undoubtedly contribute to advancements in drug discovery and development.